Cas no 2770495-35-5 (4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole
• CAS No: 2770495-35-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6406938
• PubChem ID: 155587259
• Update Time: 2025-05-20

4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)-1,3-dimethyl-1H-pyrazole
• EN300-37395059
• 2770495-35-5
• SCHEMBL22912547
• 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole

• Inchi： 1S/C7H12N2O/c1-6-7(5-10-3)4-9(2)8-6/h4H,5H2,1-3H3
• InChI Key： NJJVHOHBPDJWBR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(COC)C(C)=N1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 201.0±25.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole

4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole (CAS No. 2770495-35-5) is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrazole family, which is a five-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of the methoxymethyl group at position 4 introduces unique electronic and steric properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole structure has been shown to exhibit promising activity in preclinical models, suggesting its potential as a lead compound for therapeutic agents. Researchers have also explored its role in catalysis, where its ability to coordinate with metal ions makes it a candidate for homogeneous catalysts in organic synthesis.

In the context of materials science, the compound has been investigated for its electronic properties. The pyrazole ring system is known for its aromaticity and conjugation, which contribute to its stability and reactivity. Recent advancements in computational chemistry have allowed for detailed modeling of the electronic structure of 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole, providing insights into its potential applications in optoelectronic materials and sensors.

The synthesis of 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent innovations in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production. For instance, microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity.

From an environmental perspective, the compound's biodegradability and toxicity profiles are critical considerations. Studies have shown that 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist excessively in natural ecosystems. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In summary, 4-(Methoxymethyl)-1,3-dimethyl-1H-pyrazole (CAS No. 2770495-35-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its potential as a valuable tool in drug discovery, catalysis, and materials science. As ongoing studies continue to unravel its full capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.